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Compound of Interest

Compound Name: 3-(2H-tetrazol-5-yl)benzaldehyde

Cat. No.: B159841

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial reactivity studies of 3-
(2H-tetrazol-5-yl)benzaldehyde, a versatile bifunctional molecule with potential applications in
medicinal chemistry and materials science. This document details its synthesis,
characterization, and key reactivity patterns of both the aldehyde and tetrazole functionalities,
offering a foundational resource for researchers exploring its synthetic utility.

Chemical Properties and Data

3-(2H-tetrazol-5-yl)benzaldehyde is a solid organic compound with the molecular formula
C8H6N40.[1] Its structure features a benzaldehyde moiety substituted with a tetrazole ring at
the meta-position. The presence of both a reactive aldehyde group and a metabolically stable,
acidic tetrazole ring makes it an attractive building block in drug discovery.

Table 1: Physicochemical Properties of 3-(2H-tetrazol-5-yl)benzaldehyde
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Property Value Reference
Molecular Formula C8H6N40
Molecular Weight 174.16 g/mol
CAS Number 136689-94-6
White to off-white solid
Appearance .
(predicted)
B Soluble in polar organic
Solubility

solvents (predicted)

Synthesis of 3-(2H-tetrazol-5-yl)benzaldehyde

The most common and efficient method for the synthesis of 5-substituted-1H-tetrazoles is the
[3+2] cycloaddition of an azide source with a nitrile. In the case of 3-(2H-tetrazol-5-
yl)benzaldehyde, the logical precursor is 3-cyanobenzaldehyde.

Experimental Protocol: Synthesis from 3-
Cyanobenzaldehyde

This protocol is a generalized procedure based on established methods for tetrazole synthesis

from nitriles.
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3-(2H-tetrazol-5-yl)benzaldehyde
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Ugi Reaction

a-Acylamino Amide Derivative

Carboxylic Acid
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a-Acyloxy Amide Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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